Cas no 2383926-28-9 (2-[(3-bromo-5-methylpyridin-2-yl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic acid)

• Product Name: 2-[(3-bromo-5-methylpyridin-2-yl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic acid
• CAS No: 2383926-28-9
• MF: C₂₃H₁₉BrN₂O₄
• MW: 467.311965227127
• CID: 5943766
• PubChem ID: 165897694
• Update Time: 2025-05-23

2-[(3-bromo-5-methylpyridin-2-yl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3-bromo-5-methylpyridin-2-yl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic acid
• EN300-6737711
• 2383926-28-9

• Inchi： 1S/C23H19BrN2O4/c1-14-10-20(24)22(25-11-14)26(12-21(27)28)23(29)30-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-11,19H,12-13H2,1H3,(H,27,28)
• InChI Key： XCOXMHYEZXMTHA-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CN=C1N(CC(=O)O)C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.05282g/mol
• Monoisotopic Mass: 466.05282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 79.7Ų

Additional information on 2-[(3-bromo-5-methylpyridin-2-yl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic acid

Introduction to 2-[(3-bromo-5-methylpyridin-2-yl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic Acid (CAS No. 2383926-28-9)

2-[(3-bromo-5-methylpyridin-2-yl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic acid, identified by its CAS number 2383926-28-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 2-[(3-bromo-5-methylpyridin-2-yl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic acid is characterized by a pyridine core substituted with bromine and methyl groups, further functionalized with a fluorenylmethoxy carbonyl group and an amino acetic acid moiety. This unique arrangement of functional groups imparts distinct chemical properties that make it a valuable scaffold for drug discovery.

In recent years, there has been a growing interest in developing small molecule inhibitors that target specific enzymes involved in disease pathways. The pyridine moiety in this compound is known to interact with biological targets such as kinases and transcription factors, which are often implicated in cancer and inflammatory diseases. The presence of a bromo group enhances the lipophilicity of the molecule, facilitating its membrane permeability and improving its bioavailability.

The fluorenylmethoxy carbonyl group serves as a protecting group for the amino function, which can be selectively removed under specific conditions to introduce other functionalities or to activate the compound for further derivatization. This flexibility makes 2-[(3-bromo-5-methylpyridin-2-yl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic acid a versatile building block for medicinal chemists.

Recent studies have highlighted the potential of this compound as an inhibitor of protein kinases, which are critical enzymes in cellular signaling pathways. Overexpression or dysregulation of these kinases has been linked to various diseases, including cancer. The 3-bromo-5-methylpyridin-2-yl substituent is particularly important as it modulates the binding affinity of the molecule to its target enzyme, optimizing its inhibitory activity.

Moreover, the amino acetic acid moiety at the C-terminal end of the molecule contributes to its solubility and metabolic stability, which are essential properties for any drug candidate. This feature ensures that the compound can be effectively absorbed, distributed, metabolized, and excreted by the body, adhering to pharmacokinetic principles that are critical for drug development.

Current research in medicinal chemistry has demonstrated that derivatives of 2-[(3-bromo-5-methylpyridin-2-yl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic acid exhibit significant potential in treating inflammatory disorders. The pyridine ring interacts with adenosine receptors, which play a crucial role in modulating immune responses. By targeting these receptors, the compound can reduce inflammation and alleviate symptoms associated with chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, preclinical studies have shown that this compound exhibits anti-proliferative effects on cancer cell lines. The fluorenylmethoxy carbonyl group enhances the stability of the molecule in biological systems, allowing it to persist long enough to interact with target proteins and disrupt oncogenic signaling pathways. This makes 2383926-28-9 a promising candidate for further development into an anti-cancer therapeutic agent.

The synthesis of 2-[(3-bromo-5-methylpyridin-2-yloxy)({[(9H-fluoren-lmthoxy]carbonyl})amino}acetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex molecular framework efficiently. These methods not only improve the scalability of production but also enhance the overall quality of the final product.

In conclusion, CAS No. 2383926_28_9 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and biological activities. Its potential as an inhibitor of protein kinases and its ability to modulate inflammatory responses make it a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutics.